Cas no 286453-46-1 (1-butyl-2-methylpyridinium Tetrafluoroborate)

• Product Name: 1-butyl-2-methylpyridinium Tetrafluoroborate
• CAS No: 286453-46-1
• MF: C₁₀H₁₆BF₄N
• MW: 237.045356750488
• MDL: MFCD17014738
• CID: 1435456
• PubChem ID: 60196389
• Update Time: 2025-06-15

1-butyl-2-methylpyridinium Tetrafluoroborate Chemical and Physical Properties

Names and Identifiers

• 1-butyl-2-methylpyridinium Tetrafluoroborate
• CAS-286453-46-1
• 286453-46-1
• SCHEMBL3684032
• 1-butyl-2-methylpyridin-1-ium;tetrafluoroborate
• DTXSID7049263
• CHEMBL3188949
• MFCD17014738
• NCGC00260223-01
• SCHEMBL865126
• DTXCID2029119
• Tox21_202675
• 1-BUTYL-2-METHYLPYRIDIN-1-IUM TETRAFLUOROBORATE
• 1-butyl-2-methylpyridin-1-ium; tetrafluoroboranuide

• MDL： MFCD17014738
• Inchi： 1S/C10H16N.BF4/c1-3-4-8-11-9-6-5-7-10(11)2;2-1(3,4)5/h5-7,9H,3-4,8H2,1-2H3;/q+1;-1
• InChI Key： WITYEWCYSFILMG-UHFFFAOYSA-N
• SMILES： F[B-](F)(F)F.[N+]1(C=CC=CC=1C)CCCC

Computed Properties

• Exact Mass: 237.1311923g/mol
• Monoisotopic Mass: 237.1311923g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 120
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 3.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines

Additional information on 1-butyl-2-methylpyridinium Tetrafluoroborate

Introduction to 1-butyl-2-methylpyridinium Tetrafluoroborate (CAS No. 286453-46-1)

1-butyl-2-methylpyridinium Tetrafluoroborate, with the chemical formula C₁₀H₁₄F₄N⁺Ba⁻, is a quaternary ammonium salt that has garnered significant attention in the field of ion chemistry and material science due to its unique structural and functional properties. This compound, identified by its CAS number 286453-46-1, is particularly notable for its applications in liquid crystals, electrolytes, and as a catalyst in various organic transformations. The combination of a bulky butyl group and a methyl-substituted pyridinium core imparts distinct solvation and electronic characteristics, making it a versatile building block in modern chemical research.

The structure of 1-butyl-2-methylpyridinium Tetrafluoroborate features a positively charged nitrogen atom at the core of the pyridinium ring, flanked by a butyl chain and a methyl group. This arrangement enhances its solubility in both polar and non-polar solvents, a property that is critical for its use in electrolyte formulations for energy storage devices. The tetrafluoroborate anion (BF₄⁻) further contributes to the compound's stability and reactivity, making it an excellent candidate for coordination chemistry and catalytic applications.

In recent years, research on 1-butyl-2-methylpyridinium Tetrafluoroborate has expanded into the realm of supramolecular chemistry, where its ability to form stable complexes with other molecules has been exploited for the design of novel materials. For instance, studies have demonstrated its utility in creating host-guest systems, where the pyridinium ring acts as a recognition site for small organic molecules or ions. This capability has opened up possibilities in the development of smart materials that can respond to external stimuli such as pH changes or light exposure.

The compound's relevance in pharmaceutical research is also emerging, particularly as a potential intermediate in the synthesis of bioactive molecules. The pyridinium core is a common motif in drug candidates due to its ability to interact with biological targets through hydrogen bonding and electrostatic interactions. While 1-butyl-2-methylpyridinium Tetrafluoroborate itself may not be directly therapeutic, its derivatives have shown promise in modulating enzyme activity and receptor binding. The tetrafluoroborate anion's stability under various conditions makes it an attractive scaffold for further functionalization.

One of the most compelling aspects of 1-butyl-2-methylpyridinium Tetrafluoroborate is its role in advanced material science applications. Researchers have leveraged its properties to develop novel liquid crystal displays (LCDs) with improved thermal stability and electrical conductivity. The compound's ability to form ordered phases at room temperature while maintaining high mobility makes it an ideal candidate for next-generation display technologies. Additionally, its use as an electrolyte in organic batteries has shown promise due to its high ionic conductivity and compatibility with various electrode materials.

The synthesis of 1-butyl-2-methylpyridinium Tetrafluoroborate typically involves the reaction of 2-methylpyridine with n-butyl halides in the presence of a base, followed by treatment with tetrafluoroboric acid or another suitable fluorinating agent. This synthetic route highlights the compound's accessibility and scalability, which are crucial factors for industrial applications. Recent advances in catalytic methods have further refined this process, reducing reaction times and improving yields without compromising purity.

In terms of practical applications, 1-butyl-2-methylpyridinium Tetrafluoroborate has found use as a catalyst in various organic transformations, including Friedel-Crafts alkylation and acylation reactions. Its ability to stabilize reactive intermediates while maintaining high selectivity makes it superior to traditional catalysts in many cases. Furthermore, its environmental profile is favorable, as it does not involve hazardous reagents or byproducts that would necessitate stringent handling protocols.

The compound's behavior under different conditions has been extensively studied to optimize its performance in various applications. For example, researchers have investigated how changes in temperature or solvent composition affect its solvation properties and ionic conductivity. These studies have provided valuable insights into the fundamental principles governing ion transport in quaternary ammonium salts, which can be applied to improve battery technologies and other energy storage systems.

The future prospects for 1-butyl-2-methylpyridinium Tetrafluoroborate are bright, with ongoing research exploring new frontiers such as its potential use in photochemical reactions and as a component in self-healing materials. The ability to fine-tune its properties through structural modifications offers endless possibilities for innovation across multiple disciplines. As our understanding of supramolecular interactions grows, so too will the applications of this remarkable compound.

In conclusion,1-butyl-2-methylpyridinium Tetrafluoroborate (CAS No. 286453-46-1) represents a cornerstone of modern chemical research due to its multifaceted properties and broad range of applications. From liquid crystals to pharmaceutical intermediates, this compound continues to inspire new discoveries that push the boundaries of what is possible at the molecular level. Its versatility ensures that it will remain a valuable tool for chemists and material scientists alike as they tackle some of today's most pressing challenges.